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Compound of Interest

2-[4-(Dibutylamino)-2-
Compound Name:

hydroxybenzoyllbenzoic acid

cat. No.: B1301261

This technical guide provides a comprehensive overview of 2-[4-(Dibutylamino)-2-
hydroxybenzoyl]lbenzoic acid, a chemical compound primarily utilized as a leuco dye
intermediate in the manufacturing of thermal papers. This document is intended for
researchers, scientists, and professionals in drug development and chemical synthesis, offering
detailed information on its synonyms, chemical properties, synthesis, and analytical
characterization.

Chemical Identity and Synonyms

2-[4-(Dibutylamino)-2-hydroxybenzoyl]benzoic acid is a complex organic molecule. For
clarity and comprehensive identification, its various synonyms and identifiers are listed below.
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Identifier Type Value
2-[4-(dibutylamino)-2-hydroxybenzoyl]benzoic
IUPAC Name [_ (dibuty y-2-hydroxy 4
acid
CAS Number 54574-82-2[1][2]

Molecular Formula

C22H27NO4[1][2]

Molecular Weight

369.45 g/mol [2]

Common Synonyms

4'-(Dibutylamino)-2'-hydroxybenzophenone-2-

carboxylic acid[2]

2-(4-(dibutylamino)-2-hydroxybenzoyl)benzoic
acid

Benzoic acid, 2-[4-(dibutylamino)-2-

hydroxybenzoyl]-
EC Number 410-410-5
UNII VI9X9G25434

Physicochemical Properties

The physical and chemical properties of 2-[4-(Dibutylamino)-2-hydroxybenzoyl]benzoic acid
are crucial for its handling, application, and synthesis.

Property

Value

Melting Point

190-193 °C[3][4]

Boiling Point (Predicted)

570.2+45.0°C

Density (Predicted)

1.170 + 0.06 g/cm?3

pKa (Predicted) 3.28£0.36
Appearance Dry Powder
Solubility Soluble in various organic solvents.
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Synthesis Protocol

The synthesis of 2-[4-(Dibutylamino)-2-hydroxybenzoyl]lbenzoic acid is typically achieved
through the acylation of 3-(dibutylamino)phenol with phthalic anhydride. The following is a
generalized experimental protocol adapted from the synthesis of its diethylamino analog.[5][6]

[7]

Materials:
o 3-(Dibutylamino)phenol

e Phthalic anhydride

e Toluene (solvent)

e Sodium hydroxide (NaOH) solution
e Hydrochloric acid (HCI)

o Ethanol (for recrystallization)

Procedure:

e Reaction Setup: In a round-bottom flask equipped with a stirrer, reflux condenser, and a
nitrogen inlet, add 3-(dibutylamino)phenol and phthalic anhydride in a 1:1 to 1:1.4 molar
ratio.[6]

o Solvent Addition: Add toluene to the flask. The amount of toluene should be minimized to
create a molten state for the reaction, enhancing the green chemistry aspect of the
synthesis.[6]

o Reaction: Heat the mixture to a molten state (approximately 100-130 °C) and stir vigorously
under a nitrogen atmosphere. A large amount of solid product will begin to form.[6]

» Dispersion: To manage the solid formation and ensure reaction completion, a small amount
of toluene can be added to disperse the solid. Continue the reaction for 2-5 hours.[6]
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o Work-up: After cooling the reaction mixture, add a sodium hydroxide solution to adjust the pH
to 8-12. This step helps in dissolving the product and decomposing colored by-products.[6]

e Purification:

o

Separate the agueous layer containing the product.

[¢]

Acidify the aqueous layer with dilute hydrochloric acid to a pH of 3-6 to precipitate the
crude product.[6]

[¢]

Collect the precipitate by filtration.

[¢]

Recrystallize the crude product from a mixture of toluene and ethanol (1:1 ratio) to obtain
the purified 2-[4-(Dibutylamino)-2-hydroxybenzoyl]benzoic acid.[6]

Analytical Characterization

The identity and purity of the synthesized compound are confirmed using various analytical
techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: The proton NMR spectrum is expected to show characteristic signals for the
aromatic protons, the butyl group protons, and the hydroxyl and carboxylic acid protons. The
chemical shifts for the analogous diethylamino compound provide a reference for the
expected peak locations.[8]

e 13C NMR: The carbon-13 NMR spectrum will confirm the presence of all 22 carbon atoms in
their unigue chemical environments, including the carbonyl carbons, aromatic carbons, and
the aliphatic carbons of the butyl chains.[9][10]

Application in Thermal Paper

2-[4-(Dibutylamino)-2-hydroxybenzoyl]lbenzoic acid is a key intermediate in the synthesis of
leuco dyes, which are essential components of thermal paper.[11][12]

Mechanism of Color Formation
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In thermal paper, a leuco dye (in a colorless, lactone form) is mixed with a developer (an acidic
compound) and a sensitizer.[13] When heat is applied by a thermal printer head, the sensitizer
melts, allowing the leuco dye and the developer to come into contact. The acidic developer
protonates the leuco dye, causing the lactone ring to open and forming a colored quinoid
structure. This reversible reaction is the basis for the image formation on thermal paper.[11]

Logical Workflow for Synthesis and Application

The following diagram illustrates the logical workflow from the synthesis of 2-[4-
(Dibutylamino)-2-hydroxybenzoyl]benzoic acid to its application as a leuco dye in thermal
paper.

Synthesis & Purification Leuco Dye Synthesis & Application

3-(Dibutylamino)phenol + Acylation in Crude Product Recrystallization Pure 2-[4-(Dibutylamino)-2- Conversion to Coating on Paper with Thermal Printing
Phthalic Anhydride Toluene (Molten State) (Toluene/Ethanol) hydroxybenzoyllbenzoic acid Leuco Dye (Lactone Form) Developer & Sensitizer (Heat Application)

Click to download full resolution via product page

Caption: Synthesis and application workflow of the title compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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